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Compound of Interest

Compound Name: 1-Boc-4-(2-nitrophenyl)piperazine

Cat. No.: B062226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

the compound identified by CAS number 170017-73-9, which is tert-butyl 4-(2-

nitrophenyl)piperazine-1-carboxylate. This document is intended to be a valuable resource for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical Identity
The compound associated with CAS number 170017-73-9 is tert-butyl 4-(2-

nitrophenyl)piperazine-1-carboxylate.

IUPAC Name: tert-butyl 4-(2-nitrophenyl)piperazine-1-carboxylate

Synonyms: 1-Boc-4-(2-nitrophenyl)piperazine

Molecular Formula: C₁₅H₂₁N₃O₄

Molecular Weight: 307.35 g/mol

Physicochemical Properties
The following table summarizes the known and predicted physicochemical properties of tert-

butyl 4-(2-nitrophenyl)piperazine-1-carboxylate. It is important to note that some of these
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values are predicted and should be confirmed by experimental analysis for critical applications.

Property Value Source

Physical State Solid [1]

Melting Point Not available

Boiling Point 453.5 ± 45.0 °C (Predicted)

Density 1.270 ± 0.06 g/cm³ (Predicted)

Solubility Not available

Storage Temperature
Room Temperature, Sealed in

dry conditions
[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of this

specific compound are not readily available in the public domain. However, standard

methodologies for organic compounds can be employed.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity.

Principle: A small, finely powdered sample of the compound is heated slowly, and the

temperature range from the point at which the first drop of liquid appears to the temperature at

which the entire sample is liquid is recorded.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Spatula
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Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry compound is finely ground using a mortar

and pestle. The open end of a capillary tube is pressed into the powder. The tube is then

inverted and tapped gently to pack the powder into the sealed end, to a height of 2-3 mm.[2]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[3]

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

accurate observation.[3]

Observation and Recording: The temperature at which the first signs of melting are observed

(T₁) and the temperature at which the last solid particle melts (T₂) are recorded. The melting

point is reported as the range T₁ - T₂.[2]

Solubility Determination
Understanding the solubility of a compound in various solvents is essential for purification,

formulation, and biological studies.

Principle: A small, measured amount of the solute is added to a specific volume of a solvent,

and the mixture is agitated. The solubility is determined by observing whether the solute

dissolves completely.

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated cylinders or pipettes

Analytical balance
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Procedure for Qualitative Solubility:

Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water,

ethanol, methanol, dichloromethane, ethyl acetate, hexane).

Procedure: Approximately 10-20 mg of the compound is placed in a test tube.[4] 1 mL of the

selected solvent is added.[4] The test tube is sealed and agitated vigorously for 1-2 minutes

using a vortex mixer or by hand.[4] The mixture is then allowed to stand, and visual

inspection is used to determine if the solid has dissolved.[5] Observations are recorded as

soluble, partially soluble, or insoluble.[5]

Procedure for Quantitative Solubility:

A saturated solution is prepared by adding an excess of the compound to a known volume of

the solvent.

The mixture is agitated at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

The undissolved solid is removed by filtration or centrifugation.

The concentration of the dissolved compound in the clear supernatant is determined using a

suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Synthesis Workflow
While a specific, detailed synthesis protocol for CAS 170017-73-9 is not widely published, a

common and logical synthetic route for N-arylpiperazines involves a nucleophilic aromatic

substitution or a Buchwald-Hartwig amination reaction. The following diagram illustrates a

plausible synthetic workflow.
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Heat
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Caption: Plausible synthesis of tert-butyl 4-(2-nitrophenyl)piperazine-1-carboxylate.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no publicly available information detailing the specific

biological activity or associated signaling pathways for tert-butyl 4-(2-nitrophenyl)piperazine-1-

carboxylate. This compound is primarily available as a chemical intermediate for synthesis.

Researchers investigating this molecule would need to conduct in vitro and in vivo studies to

determine its pharmacological profile.

Safety Information
For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided

by the supplier. General safety precautions for handling solid organic chemicals should be
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followed, including the use of personal protective equipment (PPE) such as safety goggles,

gloves, and a lab coat. The work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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